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Compound of Interest

Compound Name: Cyclopropylmethyl-d2 alcohol

CAS No.: 90568-07-3

Cat. No.: B1428260

Get Quote

Executive Summary & Chemical Profile
Cyclopropylmethyl-d2 alcohol (Cyclopropyl-1,1-d2-methanol) is a critical deuterated

intermediate used primarily in the pharmaceutical industry to probe metabolic pathways and

enhance drug stability. By substituting the alpha-methylene hydrogens with deuterium,

researchers can exploit the Deuterium Kinetic Isotope Effect (DKIE) to slow down cytochrome

P450-mediated oxidation, potentially extending the half-life of cyclopropyl-containing

therapeutics.
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Property Specification

Chemical Name Cyclopropyl-1,1-d2-methanol

CAS Number 90568-07-3

Molecular Formula C₄H₆D₂O

Molecular Weight 74.12 g/mol

Appearance Colorless liquid

Isotopic Purity Typically ≥ 98 atom % D

Boiling Point ~123–124 °C (760 mmHg)

Strategic Application: The Deuterium Switch
The cyclopropylmethyl moiety is a common pharmacophore (found in opioids like Naltrexone

and Buprenorphine, and various kinase inhibitors). However, the methylene group (

-position) adjacent to the hydroxyl or amine is a "metabolic soft spot," prone to rapid oxidation.

Mechanism of Action: Replacing C-H bonds with C-D bonds at this position increases the bond

dissociation energy (BDE) by approximately 1.2–1.5 kcal/mol. This impedes the rate-limiting

step of hydrogen abstraction by metabolic enzymes (e.g., CYP450), often shifting metabolism

to other sites or reducing clearance rates without altering the drug's binding affinity.
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Figure 1: The Deuterium Kinetic Isotope Effect (DKIE) shunts metabolism away from the

stabilized alpha-position.
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Synthesis Protocol
While commercial sources exist, in-house synthesis is often required for custom enrichment

levels or bulk requirements. The most robust method involves the reduction of Methyl

cyclopropanecarboxylate using Lithium Aluminum Deuteride (LiAlD₄).

Method A: Reductive Synthesis via LiAlD₄
Reagents & Materials

Precursor: Methyl cyclopropanecarboxylate (CAS 2868-37-3) or Cyclopropanecarboxylic

acid.

Reducing Agent: Lithium Aluminum Deuteride (LiAlD₄), 98+ atom % D.

Solvent: Anhydrous Tetrahydrofuran (THF) or Diethyl Ether (Et₂O).

Quenching: Sodium Sulfate decahydrate (Na₂SO₄·10H₂O) or Fieser reagents.

Step-by-Step Protocol
Setup: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar, reflux

condenser, and addition funnel. Flush with Argon or Nitrogen.

Slurry Preparation: Charge the flask with LiAlD₄ (1.2 equivalents) and anhydrous THF. Cool

the suspension to 0°C using an ice bath.

Addition: Dissolve Methyl cyclopropanecarboxylate (1.0 equivalent) in minimal anhydrous

THF. Add this solution dropwise to the LiAlD₄ slurry over 30–60 minutes.

Critical Control: Maintain temperature < 10°C to prevent vigorous exotherms.

Reaction: Once addition is complete, remove the ice bath and allow the mixture to warm to

room temperature. Stir for 2–4 hours.

Self-Validating Step: Monitor by TLC (stain with KMnO₄) or GC-MS. The starting ester spot

should disappear completely.

Quenching (Fieser Method):
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Cool back to 0°C.

Slowly add water (

mL per

grams of LiAlD₄).

Add 15% aqueous NaOH (

mL).

Add water (

mL).

Result: A granular white precipitate of aluminum salts forms, which is easy to filter.

Isolation: Filter the mixture through a celite pad. Wash the cake with THF. Dry the filtrate over

anhydrous MgSO₄, filter, and concentrate under reduced pressure (careful: product is

volatile).

Purification: Distill the crude oil at atmospheric pressure (bp ~123°C) to obtain pure

Cyclopropylmethyl-d2 alcohol.
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Figure 2: Synthetic workflow for the reduction of cyclopropyl ester to deuterated alcohol.

Commercial Availability & Sourcing
For small-scale R&D (milligram to gram scale), purchasing is often more time-efficient than

synthesis. The following suppliers are verified sources for CAS 90568-07-3.
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Supplier Product Code
Purity
(Isotopic)

Typical Pack
Sizes

Region

CDN Isotopes D-7004 99 atom % D 0.1g, 0.25g
North America /

Global

Medical Isotopes 12198 98 atom % D Custom North America

LGC Standards CDN-D-7004 99 atom % D 0.1g Europe / Global

CymitQuimica TR-CDN-D-7004 98 atom % D Research Scale Europe

Procurement Note: Due to the high value of deuterated reagents, verify the "atom % D" on the

Certificate of Analysis (CoA). For metabolic studies, >98% enrichment is recommended to

avoid kinetic ambiguity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. No results for search term "TR-CDN-D-7004" | CymitQuimica [cymitquimica.com]

2. Cyclopropyl-1-d1-methyl-d2 Alcohol, CDN 0.25 g | Buy Online | CDN | Fisher Scientific
[fishersci.fi]

3. シクロプロパンメタノール ≥99.5% | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Guide: Synthesis, Properties, and Sourcing of
Cyclopropylmethyl-d2 Alcohol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1428260/docs#technical-guide-synthesis-properties-
and-sourcing-of-cyclopropylmethyl-d2-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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